Cas no 148839-53-6 (L-threo-3-Pentulose,1-deoxy-)

• Product Name: L-threo-3-Pentulose,1-deoxy-
• CAS No: 148839-53-6
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 100384
• Update Time: 2024-01-24

L-threo-3-Pentulose,1-deoxy- Chemical and Physical Properties

Names and Identifiers

• L-threo-3-Pentulose,1-deoxy-
• L-threo-3-Pentulose, 1-deoxy- (9CI)
• L-threo-3-Pentulose, 1-deoxy-

• Inchi： 1S/C5H10O4/c1-3(7)5(9)4(8)2-6/h3-4,6-8H,2H2,1H3/t3-,4-/m0/s1
• InChI Key： KXUWLQVMCRIKIU-IMJSIDKUSA-N
• SMILES： C[C@@H](C([C@H](CO)O)=O)O

Computed Properties

• Exact Mass: 134.058
• Monoisotopic Mass: 134.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±27.0 °C(Predicted)
• pka: 12.18±0.20(Predicted)